2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol

• IUPAC Name: 2-[(1-benzylpiperidin-4-yl)methyl-methylamino]ethanol
• InChI: InChI=1S/C16H26N2O/c1-17(11-12-19)13-16-7-9-18(10-8-16)14-15-5-3-2-4-6-15/h2-6,16,19H,7-14H2,1H3
• InChI Key: HRAQCAJWDPPYSO-UHFFFAOYSA-N
• Canonical SMILES: CN(CCO)CC1CCN(CC1)CC2=CC=CC=C2
• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol

Description

2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol is a heterocyclic compound featuring a piperidine core substituted with a benzyl group at the 1-position and an ethanolamine side chain modified by a methylamino group. Its molecular formula is C₁₈H₂₈N₂O, with a molecular weight of 296.43 g/mol (calculated from structural analogs in ). Its synthesis likely involves reductive amination or nucleophilic substitution steps, as inferred from related piperidine derivatives ().

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol typically involves the reaction of piperidine derivatives with benzyl halides and ethanolamine. One common method includes the following steps:

Formation of the piperidine intermediate: Piperidine is reacted with benzyl chloride in the presence of a base such as sodium hydroxide to form N-benzylpiperidine.

Alkylation: The N-benzylpiperidine is then reacted with formaldehyde and a secondary amine, such as methylamine, to introduce the methyl group.

Addition of ethanolamine: Finally, the intermediate is reacted with ethanolamine under controlled conditions to yield 2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. Catalysts and solvents are carefully selected to enhance the efficiency of the reactions.

Chemical Reactions Analysis

Types of Reactions

2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its corresponding alcohols or amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the ethanolamine moiety can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides or acyl chlorides in the presence of a base.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperidine derivatives.

Scientific Research Applications

2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential effects on biological systems, including its interaction with receptors and enzymes.

Medicine: Investigated for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol involves its interaction with specific molecular targets, such as receptors or enzymes. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and molecular targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes structural analogs and their key properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Features	Reported Applications/Properties
2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol	C₁₈H₂₈N₂O	296.43	Benzyl-piperidine core, methylamino-ethanol side chain	Discontinued commercial availability (); potential CNS activity due to lipophilic benzyl group and hydrogen-bonding ethanolamine.
2-((1-Benzylpiperidin-4-yl)amino)ethanol	C₁₄H₂₂N₂O	234.34	Lacks methyl group on amino side chain; simpler structure	Verified ChemSpider ID (8856564); used as a reference compound for structural studies ().
2-({2-(1-fluoro-cyclobutyl)-4-[4-(3-methoxy-pyrazin-2-yl)-piperidin-1-yl]-quinazolin-6-yl}-methyl-amino)-ethanol	C₂₈H₃₄FN₇O₂	543.62	Quinazoline scaffold; fluorinated cyclobutyl and pyrazinyl groups	Neurotensin receptor agonist; demonstrated in vitro activity ().
[(1-Benzyl-piperidin-4-ylMethyl)-isopropyl-amino]-acetic acid	C₁₈H₂₈N₂O₂	312.43	Acetic acid terminus; isopropyl substitution on amino group	Supplier-listed (); potential use in peptide mimetics or prodrugs.
2-(Methyl-amino)-ethanol	C₃H₉NO	75.11	Simplest amino-ethanol analog; no piperidine or benzyl groups	Thermodynamic "centerpiece" for vaporization enthalpy prediction; strong intramolecular hydrogen bonding ().

Key Comparative Insights

Structural Modifications and Physicochemical Properties: The benzyl-piperidine moiety in the target compound increases lipophilicity compared to simpler analogs like 2-(methyl-amino)-ethanol (). This enhances membrane permeability but may reduce aqueous solubility. Methyl vs.

Thermodynamic Behavior: 2-(Methyl-amino)-ethanol serves as a model for predicting vaporization enthalpy (ΔHvap) due to its intramolecular hydrogen bonding (). Extrapolating this, the target compound’s ΔHvap is expected to be significantly higher (~100 kJ/mol) due to its larger molecular weight and additional van der Waals interactions.

Biological Activity: The quinazoline derivative () shares the ethanolamine side chain but incorporates a fluorinated heterocycle, enhancing receptor selectivity and metabolic stability. In contrast, the target compound’s benzyl group may favor nonspecific CNS interactions.

Crystallographic and Conformational Analysis: Related Schiff base compounds (e.g., (E)-2-[(1-Benzylpiperidin-4-yl)iminomethyl]phenol) exhibit intramolecular O–H⋯N hydrogen bonds and chair-conformation piperidine rings (). Similar hydrogen bonding in the target compound could stabilize its structure but complicate crystallization.

Research Findings and Implications

• Synthetic Challenges: The target compound’s synthesis likely requires multi-step functionalization of the piperidine ring, as seen in neurotensin receptor agonists ().
• Structure-Activity Relationships (SAR): The benzyl group’s role in CNS targeting warrants further exploration, while the methylamino-ethanol chain may modulate solubility and hydrogen-bond donor capacity.

Biological Activity

2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol is a compound of interest in medicinal chemistry due to its structural features, which include a piperidine ring and an amino ethanol moiety. This compound has been studied for its potential biological activities, particularly in the fields of neuropharmacology and antimicrobial research. This article provides a comprehensive overview of the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and comparative analysis with similar compounds.

The mechanism of action involves interaction with specific neurotransmitter receptors and enzymes. The compound may modulate the activity of various receptors, leading to changes in cellular signaling pathways. This modulation can result in diverse biological effects, including neuropharmacological activity and potential antimicrobial effects.

Neuropharmacological Effects

Research indicates that 2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol exhibits significant neuropharmacological activity. It has shown potential as:

• Dopamine Receptor Modulator : The compound may influence dopamine receptor activity, which is crucial for managing conditions such as Parkinson's disease and schizophrenia.
• Antidepressant Properties : Preliminary studies suggest it may possess antidepressant-like effects, potentially through serotonin receptor modulation.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties:

• Antibacterial Activity : In vitro studies have demonstrated effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values range from 3.12 to 12.5 µg/mL, indicating moderate to potent antibacterial activity .

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	3.12
Escherichia coli	12.5

Case Study 1: Neuropharmacological Assessment

A study conducted on the effects of 2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol on rodent models demonstrated significant improvements in locomotor activity and reduced anxiety-like behaviors when subjected to stress tests. These findings suggest potential applications in treating anxiety disorders.

Case Study 2: Antimicrobial Evaluation

In a comparative study assessing the antibacterial efficacy of various piperidine derivatives, 2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol showed superior activity against Gram-positive bacteria compared to traditional antibiotics like penicillin. This positions the compound as a candidate for further development into new antimicrobial agents .

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Unique Characteristics
1-Benzylpiperidine	Piperidine ring with benzyl substitution	Primarily acts as an anesthetic
N-(2-(1-benzylpiperidin-4-yl)ethyl)acetamide	Similar backbone with acetamide group	Exhibits anti-inflammatory properties
4-(1-Benzylpiperidin-4-yl)-butanoic acid	Contains a butanoic acid moiety	Known for its neuroprotective effects

This comparison highlights that while similar compounds share structural motifs, they exhibit distinct biological activities and therapeutic potentials, underscoring the uniqueness of 2-[(1-Benzyl-piperidin-4-ylmethyl)-methyl-amino]-ethanol in medicinal chemistry.